Cas no 1730-86-5 (Benzene, 1-chloro-2-propyl-)

Benzene, 1-chloro-2-propyl- structure
Benzene, 1-chloro-2-propyl- structure
Product Name:Benzene, 1-chloro-2-propyl-
CAS No:1730-86-5
MF:C9H11Cl
MW:154.636641740799
CID:1357148
PubChem ID:519393
Update Time:2025-04-20

Benzene, 1-chloro-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-propyl-
    • 1-chloro-2-propylbenzene
    • 1-chloro-2-propyl-benzene
    • 1-Propyl-2-chlorobenzene
    • o-Chloropropylbenzene
    • a-chloro-n-propylbenzene
    • DTXSID10333997
    • 1-Chloro-2-propylbenzene #
    • SCHEMBL91132
    • 1730-86-5
    • WRZSIHUUDJFHNY-UHFFFAOYSA-N
    • Inchi: 1S/C9H11Cl/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,2,5H2,1H3
    • InChI Key: WRZSIHUUDJFHNY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CCC

Computed Properties

  • Exact Mass: 154.05503
  • Monoisotopic Mass: 154.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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